Cas no 1032714-27-4 (3-Chloro-6-iodo-4,5-dimethylpyridazine)

• Product Name: 3-Chloro-6-iodo-4,5-dimethylpyridazine
• CAS No: 1032714-27-4
• MF: C₆H₆ClIN₂
• MW: 268.482712268829
• CID: 4827375
• Update Time: 2025-05-23

3-Chloro-6-iodo-4,5-dimethylpyridazine Chemical and Physical Properties

Names and Identifiers

• 3-CHLORO-6-IODO-4,5-DIMETHYLPYRIDAZINE
• 3-Chloro-6-iodo-4,5-dimethyl-pyridazine
• 3-Chloro-6-iodo-4,5-dimethylpyridazine

• Inchi： 1S/C6H6ClIN2/c1-3-4(2)6(8)10-9-5(3)7/h1-2H3
• InChI Key： ZZCWLCUFPLXJKH-UHFFFAOYSA-N
• SMILES： IC1=C(C)C(=C(N=N1)Cl)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• XLogP3: 2.2
• Topological Polar Surface Area: 25.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives

Additional information on 3-Chloro-6-iodo-4,5-dimethylpyridazine

3-Chloro-6-iodo-4,5-dimethylpyridazine (CAS No. 1032714-27-4): An Overview of a Versatile Pyridazine Derivative

3-Chloro-6-iodo-4,5-dimethylpyridazine (CAS No. 1032714-27-4) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound belongs to the class of pyridazines, which are six-membered heterocyclic compounds with two nitrogen atoms at positions 1 and 4. The presence of a chlorine atom at the 3-position, an iodine atom at the 6-position, and methyl groups at the 4 and 5 positions imparts specific chemical and biological properties to this molecule.

The chemical structure of 3-Chloro-6-iodo-4,5-dimethylpyridazine is characterized by its aromatic ring system and the functional groups attached to it. The chlorine and iodine atoms provide halogenation, which can influence the compound's reactivity and solubility. The methyl groups contribute to the molecule's hydrophobicity and stability. These structural features make 3-Chloro-6-iodo-4,5-dimethylpyridazine a valuable building block in synthetic chemistry and a potential candidate for various applications in drug discovery.

Recent research studies have explored the potential of 3-Chloro-6-iodo-4,5-dimethylpyridazine in various biological contexts. One notable area of interest is its use as an intermediate in the synthesis of bioactive molecules. For instance, a study published in the *Journal of Medicinal Chemistry* reported that 3-Chloro-6-iodo-4,5-dimethylpyridazine can be efficiently converted into compounds with potent anti-inflammatory properties. The researchers demonstrated that these derivatives exhibit significant inhibition of pro-inflammatory cytokines, making them promising candidates for the treatment of inflammatory diseases.

Another area where 3-Chloro-6-iodo-4,5-dimethylpyridazine has shown promise is in cancer research. A study published in *Cancer Research* investigated the antitumor activity of derivatives synthesized from 3-Chloro-6-iodo-4,5-dimethylpyridazine. The results indicated that these compounds effectively inhibit the growth of various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action was attributed to their ability to induce apoptosis and disrupt cellular signaling pathways involved in tumor progression.

In addition to its biological applications, 3-Chloro-6-iodo-4,5-dimethylpyridazine has been utilized in materials science. Researchers have explored its use as a precursor for the synthesis of functional materials with unique optical and electronic properties. For example, a study published in *Advanced Materials* reported the preparation of luminescent materials using 3-Chloro-6-iodo-4,5-dimethylpyridazine as a key building block. These materials exhibited high quantum yields and tunable emission properties, making them suitable for applications in optoelectronics and sensing technologies.

The synthesis of 3-Chloro-6-iodo-4,5-dimethylpyridazine typically involves multistep processes that require careful control of reaction conditions to achieve high yields and purity. One common synthetic route involves the cyclization of appropriate precursors followed by halogenation and methylation steps. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly approaches to produce this compound on a larger scale.

The safety profile of 3-Chloro-6-iodo-4,5-dimethylpyridazine is an important consideration for its practical applications. While it is generally considered safe for laboratory use under proper handling conditions, it is essential to follow standard safety protocols to minimize any potential risks. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas.

In conclusion, 3-Chloro-6-iodo-4,5-dimethylpyridazine (CAS No. 1032714-27-4) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, materials science, and other fields. Its unique chemical structure and versatile reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.